1. Home
  2. Product
  3. 4,4,5,5-Tetramethyl-2-(spiro[2.5]oct-5-en-6-yl)-1,3,2-dioxaborolane
4,4,5,5-Tetramethyl-2-(spiro[2.5]oct-5-en-6-yl)-1,3,2-dioxaborolane 4,4,5,5-Tetramethyl-2-(spiro[2.5]oct-5-en-6-yl)-1,3,2-dioxaborolane
Brand Name: Vulcanchem
CAS No.: 859219-46-8
VCID: VC21192525
InChI: InChI=1S/C14H23BO2/c1-12(2)13(3,4)17-15(16-12)11-5-7-14(8-6-11)9-10-14/h5H,6-10H2,1-4H3
SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CCC3(CC2)CC3
Molecular Formula: C14H23BO2
Molecular Weight: 234.14 g/mol

4,4,5,5-Tetramethyl-2-(spiro[2.5]oct-5-en-6-yl)-1,3,2-dioxaborolane

CAS No.: 859219-46-8

Cat. No.: VC21192525

Molecular Formula: C14H23BO2

Molecular Weight: 234.14 g/mol

* For research use only. Not for human or veterinary use.

4,4,5,5-Tetramethyl-2-(spiro[2.5]oct-5-en-6-yl)-1,3,2-dioxaborolane - 859219-46-8

Specification

CAS No. 859219-46-8
Molecular Formula C14H23BO2
Molecular Weight 234.14 g/mol
IUPAC Name 4,4,5,5-tetramethyl-2-spiro[2.5]oct-6-en-6-yl-1,3,2-dioxaborolane
Standard InChI InChI=1S/C14H23BO2/c1-12(2)13(3,4)17-15(16-12)11-5-7-14(8-6-11)9-10-14/h5H,6-10H2,1-4H3
Standard InChI Key KPZIKZBFRLOIDN-UHFFFAOYSA-N
SMILES B1(OC(C(O1)(C)C)(C)C)C2=CCC3(CC2)CC3
Canonical SMILES B1(OC(C(O1)(C)C)(C)C)C2=CCC3(CC2)CC3

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19